Glioma Cell Potency vs. MLN0128
In a panel of glioma cell lines (SF188, LN229, and isogenic KIAA1549-BRAF NIH/3T3), RapaLink-1 exhibited a 3- to 14-fold greater potency than the second-generation TORKi MLN0128 in reducing cell viability [1]. The IC50 range for RapaLink-1 was 3.5–8.2 nM, whereas MLN0128 required 22.9–120.2 nM, indicating a markedly steeper dose-response and higher efficacy at clinically relevant low nanomolar concentrations [1].
| Evidence Dimension | Cell Viability (IC50) |
|---|---|
| Target Compound Data | 3.5–8.2 nM |
| Comparator Or Baseline | MLN0128 (sapanisertib, second-generation TORKi): 22.9–120.2 nM |
| Quantified Difference | 3.3–14.7-fold higher potency (lower IC50) |
| Conditions | CellTiter-Glo Luminescent Cell Viability Assay; SF188, LN229, and KIAA1549-BRAF isogenic NIH/3T3 glioma cell lines; 72-hour treatment |
Why This Matters
This potency differential directly impacts procurement decisions for in vitro studies requiring robust mTOR pathway suppression at low compound concentrations, reducing off-target risk and media consumption.
- [1] TMOD-03. Gaining a Mechanistic Understanding of Therapy Evasion from Dual MAPK Pathway Inhibition. Neuro-Oncology. 2019;21(Suppl_6):vi266. View Source
